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Compound of Interest

Compound Name: Butyric acid - d2

Cat. No.: B1147754 Get Quote

This document provides comprehensive guidance on the safe handling, personal protective

equipment (PPE), and disposal of Butyric acid-d2 for researchers, scientists, and drug

development professionals. The information is curated to ensure laboratory safety and build

trust by providing value beyond the product itself. Butyric acid-d2 is a deuterated analog of

butyric acid, and while its chemical properties are similar, adherence to strict safety protocols is

paramount.[1][2]

Hazard Identification and Personal Protective
Equipment (PPE)
Butyric acid is a corrosive and combustible liquid that can cause severe skin burns and eye

damage.[3][4] It is also harmful if swallowed and may cause respiratory irritation. The pungent,

obnoxious odor is a key characteristic.[4][5] Therefore, appropriate PPE is essential to

minimize exposure.

Recommended Personal Protective Equipment:
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

vapors that can cause serious

eye damage.[3][4]

Hand Protection
Chemical-resistant gloves

(e.g., Butyl rubber, Neoprene).

Prevents skin contact, which

can cause severe burns.[3][6]

It is recommended to check

the resistance of gloves to

chemicals with the supplier.[6]

[7]

Body Protection
A chemical-resistant apron or

lab coat.

Protects against splashes and

contamination of personal

clothing.[3][4]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[3][4][5] If ventilation is

inadequate, a NIOSH-

approved respirator with an

appropriate cartridge for

organic vapors should be

used.

Prevents inhalation of vapors,

which can cause respiratory

irritation.

Safe Handling and Storage
Proper handling and storage are critical to prevent accidents and maintain the integrity of

Butyric acid-d2.

Handling Procedures:

Always handle Butyric acid-d2 in a well-ventilated area or a chemical fume hood.[3][4][5]

Avoid contact with skin, eyes, and clothing.[3]

Do not breathe in vapors or mist.[3]
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Keep away from heat, sparks, open flames, and other ignition sources.[3][8]

Wash hands thoroughly after handling.[3][4]

Storage Conditions:

Store in a cool, dry, and well-ventilated area.[1][5]

Keep the container tightly closed.[6]

Store at 2-8°C.[1]

Store away from incompatible materials such as strong oxidizing agents, strong alkalis, and

reducing agents.[8]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is crucial.
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Emergency Situation Procedural Steps

Skin Contact

Immediately remove all contaminated clothing.

[3][5] Rinse the affected skin with plenty of water

for 15-20 minutes.[3] Seek immediate medical

attention.[3][6]

Eye Contact

Immediately rinse cautiously with water for

several minutes.[3][5] Remove contact lenses if

present and easy to do so.[3][5] Continue

rinsing and seek immediate medical attention.[3]

[5]

Inhalation

Move the person to fresh air and keep them at

rest in a position comfortable for breathing.[3][5]

If breathing is difficult, give oxygen. Seek

medical advice if discomfort or irritation persists.

[3]

Ingestion

Rinse mouth with water.[3][5][6] Do NOT induce

vomiting.[3][5] Seek immediate medical

attention.[3][5][6]

Spill

Evacuate the area and ensure adequate

ventilation.[3] Remove all ignition sources.[4][5]

Contain the spill with an inert absorbent material

(e.g., sand, vermiculite).[4][5][8] Neutralize the

spill with sodium bicarbonate or calcium

hydroxide.[4][5] Collect the waste in a sealed

container for disposal.[4][5]

Disposal Plan
Butyric acid-d2 and its contaminated materials must be disposed of as hazardous waste.

Disposal Guidelines:

Dispose of contents and containers in accordance with local, regional, and national

regulations.[8]
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Do not dispose of with household garbage.[3]

Do not empty into drains.[8]

Contaminated materials (e.g., absorbent pads, gloves) should be placed in a sealed, labeled

container for hazardous waste disposal.

The following diagram illustrates the workflow for the safe handling of Butyric acid-d2.
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Caption: Workflow for the safe handling of Butyric acid-d2.
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Quantitative Data
The following table summarizes key quantitative data for Butyric Acid. This data is considered

relevant for Butyric acid-d2 due to the chemical similarities.

Property Value Source

Boiling Point ~163-165 °C [1]

Oral LD50 (rat) 2,940 mg/kg [3]

Dermal LD50 (rabbit) 6,083 mg/kg [3]

Flash Point 72 °C [5]

Autoignition Temperature 443 °C [5]

Flammability Limits LEL: 2%, UEL: 10% [5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1147754#personal-protective-equipment-for-
handling-butyric-acid-d2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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